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Introduction

2-Naphthoxyacetic acid (BNOA), also known as β-Naphthoxyacetic acid, is a synthetic plant

growth regulator with auxin-like activity.[1][2] It is absorbed by the plant through its leaves and

roots and is widely used in agriculture and research to stimulate plant growth, promote fruit set,

prevent premature fruit drop, and increase overall yield.[3][4] BNOA functions by promoting cell

division and expansion, inducing the formation of adventitious roots, and stimulating fruit

enlargement.[4] These protocols provide detailed guidance on the preparation and foliar

application of BNOA for research and developmental purposes.

Data Presentation: Application Rates and Effects
The following tables summarize recommended application concentrations and observed effects

of BNOA on various plant species.

Table 1: Recommended Foliar Application Rates of 2-Naphthoxyacetic Acid for Various Crops
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Crop
Application
Concentration
(mg/L or ppm)

Application Timing
& Frequency

Desired Effect

Tomato 20 - 40

Brush-apply to open

flowers during the

flowering period.[3][5]

Promote fruit setting

and prevent flower

drop.[3][6]

Strawberry 40 - 60
Spray flowers during

early flowering.[3]

Prevent flower and

fruit drop, improve fruit

set.[4]

Pineapple 10

Spray leaf and flower

buds before flowering.

[7][8]

Induce flowering and

regulate growth.[4]

20

Spray young fruits 2-3

times after fruit

formation.[7][8]

Stimulate fruit

enlargement.[6]

Cotton 1 - 8

Spray leaves 3 times

at 10-15 day intervals,

starting at the

beginning of the

flowering period.[7]

Prevent bud and boll

drop, regulate growth.

[7]

Apple, Pear 15 - 20

Spray the whole plant

2-3 times at 15-day

intervals, starting 45

days before harvest.

[7][8]

Promote growth and

prevent pre-harvest

fruit drop.[7][8]

Citrus 40 - 60

Spray the fruit pedicle

15 days before

harvest.[7][8]

Prevent pre-harvest

fruit drop and increase

yield.[7][8]

Cucumber 5 - 12

Spray the whole plant

1-2 times during the

growth period.[7]

Increase the density

of female flowers and

regulate growth.[7]
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Pepper, Eggplant 40 - 60
Spray flowers during

early flowering.[3]

Prevent flower

abscission and

improve fruit set.[3][6]

Sugarcane 15 - 20

Spray leaves 2-3

times during the

tillering period.[7][8]

Promote growth and

increase yield.[7][8]

Rice 20 - 30
Spray the flag leaf and

panicle.[7]

Promote greening and

increase yield.[7]

Wheat 20 - 30

Spray the flag leaf and

panicle during the

tillering period.[7]

Promote tillering and

increase the panicle

rate.[7]

Tobacco 10 - 20

Spray leaves 2-3

times during the

growth period.[7][8]

Regulate growth and

improve leaf quality.[7]

[8]

Table 2: Experimental Data on the Effect of BNOA on Hydroponic Tomato (Solanum

lycopersicum L.)[5]
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BNOA Dose
(mg/L)

Average Fruit
Weight (g)

Fruit Set (%)
Equatorial
Diameter (mm)

Polar Diameter
(mm)

0 (Control) 65.87 64.02 40.96 62.80

20 - 78.40 (approx.) - -

30 76.29 (approx.) 78.40 (approx.) - -

40 76.29 78.40 45.38 62.84

50 - - - -

60 - - - -

Doses of 20, 30,

and 40 mg/L

were found to be

statistically

similar for fruit

set percentage,

while 30 and 40

mg/L were

similar for

average fruit

weight. The 40

mg/L dose

yielded the best

overall results

compared to the

control.[5]

Experimental Protocols
Protocol 1: Preparation of 2-Naphthoxyacetic Acid Stock Solution

BNOA has low solubility in water but is soluble in ethanol, acetone, and DMSO.[1] This protocol

describes the preparation of a concentrated stock solution, which can be diluted for final use.

Materials:
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2-Naphthoxyacetic acid (BNOA) powder (≥98% purity)[1]

Ethanol (95%) or Sodium Hydroxide (1M NaOH)

Volumetric flask (e.g., 100 mL)

Magnetic stirrer and stir bar

Weighing scale

Distilled or deionized water

Personal Protective Equipment (PPE): gloves, safety glasses, lab coat[1]

Procedure:

Safety Precautions: Wear appropriate PPE. BNOA can cause serious eye irritation and is

harmful if swallowed.[1]

Weighing BNOA: Accurately weigh the desired amount of BNOA powder. For a 1000 mg/L

(ppm) stock solution in a 100 mL flask, weigh 100 mg of BNOA.

Dissolving BNOA:

Method A (Ethanol): Transfer the weighed BNOA powder to the 100 mL volumetric flask.

Add a small amount of 95% ethanol (e.g., 10-20 mL) and swirl gently or use a magnetic

stirrer until the powder is completely dissolved.

Method B (Alkali): Transfer the BNOA powder to the flask. Add a few drops of 1M NaOH to

dissolve the powder, forming a water-soluble salt.[4][6] Swirl until fully dissolved.

Dilution to Final Volume: Once the BNOA is fully dissolved, slowly add distilled water to the

flask, mixing continuously, until the volume reaches the 100 mL mark.

Storage: Transfer the stock solution to a clearly labeled, sealed container. Store at 2–8 °C in

a cool, dry, and dark place to prevent degradation.[1][2]

Protocol 2: Preparation of the Working Foliar Spray Solution
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This protocol details the dilution of the stock solution to the final application concentration.

Materials:

BNOA stock solution (from Protocol 1)

Large beaker or spray tank

Graduated cylinders

Distilled or deionized water

(Optional) Surfactant/wetting agent

Procedure:

Calculate Required Volume: Determine the volume of stock solution needed using the

dilution formula: C1V1 = C2V2

C1 = Concentration of the stock solution (e.g., 1000 mg/L)

V1 = Volume of the stock solution to be calculated

C2 = Desired final concentration (e.g., 40 mg/L)

V2 = Final volume of the spray solution needed (e.g., 1 L or 1000 mL)

Example: To make 1 L of a 40 mg/L solution from a 1000 mg/L stock: (1000 mg/L) * V1 =

(40 mg/L) * (1000 mL) V1 = 40,000 / 1000 = 40 mL of stock solution.

Mixing: Fill the spray tank with approximately half the required final volume of clean water.[9]

Add Stock Solution: Add the calculated volume (40 mL in the example) of the BNOA stock

solution to the spray tank.

Add Surfactant (Optional): If desired, add a non-ionic surfactant according to the

manufacturer's instructions. This can improve the adhesion and absorption of the spray on

the leaf surface.
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Final Dilution: Add the remaining water to reach the final desired volume (1 L in this case)

and mix thoroughly to ensure a homogenous solution.[9] The solution is now ready for

application.

Protocol 3: Foliar Spray Application Technique

This protocol provides a general methodology for applying the BNOA solution to plants in a

research setting.

Materials:

Prepared BNOA working solution

Handheld sprayer or backpack sprayer (ensure it is clean and free of contaminants)

Control solution (water, or water with the same amount of solvent/surfactant used for the

BNOA solution)

Experimental plants

PPE (gloves, safety glasses)

Procedure:

Optimal Timing: Apply the foliar spray during the cooler parts of the day, such as the early

morning or late evening, to minimize evaporation and prevent leaf burn.

Control Group: For experimental validity, always include a control group of plants that are

sprayed only with the control solution.

Application:

Fill the sprayer with the BNOA working solution.

Adjust the nozzle to produce a fine mist.

Spray the target plant parts (e.g., flowers, leaves, whole plant) as specified by the

experimental design. Ensure thorough and uniform coverage until the solution begins to
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drip from the foliage.[9]

Maintain a constant speed and distance from the plants to ensure equal application across

all treated units.[10]

Post-Application:

Label the treated and control plants clearly.

Avoid watering the plants via overhead irrigation for at least 24 hours to allow for

maximum absorption of the compound.

Monitor plants for any phytotoxic effects.

Collect data on the desired parameters (e.g., fruit set percentage, fruit weight, yield) at

predetermined time points.[11]
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Hypothesis Formulation
(e.g., BNOA at 40 ppm increases tomato fruit set)

Preparation of BNOA Solutions
(Stock and Working Concentrations)

Plant Treatment
(Foliar Spray Application to Target Group)

Control Group Treatment
(Application of Vehicle Solution)

Data Collection
(e.g., Count flowers and fruits, measure weight)

Statistical Analysis
(Compare treated vs. control groups)

Conclusion
(Evaluate Hypothesis)
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General workflow for a BNOA foliar spray experiment.
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Plant System

Absorption
(via leaves, roots)

BNOA acts as an
Exogenous Auxin

Stimulation of Auxin-Mediated
Signaling Pathways

Physiological Responses

Cell Division &
Elongation

Induction of
Adventitious Roots

Changes in Flower
Sex Ratio

Foliar Application of
2-Naphthoxyacetic Acid (BNOA)

Observable Outcomes

Increased Fruit Set &
Reduced Fruit Drop Fruit Enlargement Increased Yield
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Simplified mechanism of action for BNOA as a plant growth regulator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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